Cas no 2138347-15-4 (1-2-(bromomethyl)-6-chlorophenyl-4-methanesulfonyl-1H-pyrazole)

• Product Name: 1-2-(bromomethyl)-6-chlorophenyl-4-methanesulfonyl-1H-pyrazole
• CAS No: 2138347-15-4
• MF: C₁₁H₁₀BrClN₂O₂S
• MW: 349.631299495697
• CID: 6234657
• PubChem ID: 165472655
• Update Time: 2025-06-14

1-2-(bromomethyl)-6-chlorophenyl-4-methanesulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-2-(bromomethyl)-6-chlorophenyl-4-methanesulfonyl-1H-pyrazole
• 2138347-15-4
• 1-[2-(bromomethyl)-6-chlorophenyl]-4-methanesulfonyl-1H-pyrazole
• EN300-1115318

• Inchi： 1S/C11H10BrClN2O2S/c1-18(16,17)9-6-14-15(7-9)11-8(5-12)3-2-4-10(11)13/h2-4,6-7H,5H2,1H3
• InChI Key： UOHFOEXSEFNCFS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1N1C=C(C=N1)S(C)(=O)=O)Cl

Computed Properties

• Exact Mass: 347.93349g/mol
• Monoisotopic Mass: 347.93349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-2-(bromomethyl)-6-chlorophenyl-4-methanesulfonyl-1H-pyrazole

Research Brief on 1-2-(Bromomethyl)-6-chlorophenyl-4-methanesulfonyl-1H-pyrazole (CAS: 2138347-15-4)

The compound 1-2-(bromomethyl)-6-chlorophenyl-4-methanesulfonyl-1H-pyrazole (CAS: 2138347-15-4) has recently emerged as a promising scaffold in medicinal chemistry research. This pyrazole derivative exhibits unique structural features that make it particularly interesting for drug discovery applications, especially in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on its synthetic optimization, biological evaluation, and potential therapeutic applications.

Structural analysis reveals that the presence of both bromomethyl and methanesulfonyl groups at positions 2 and 4 of the pyrazole ring, respectively, provides multiple sites for chemical modification. The 6-chlorophenyl moiety at position 1 contributes to enhanced lipophilicity and potential target binding affinity. These characteristics have led to increased research attention on this compound as a versatile intermediate for the development of novel bioactive molecules.

In synthetic chemistry developments, researchers have reported improved methods for the preparation of 2138347-15-4 with higher yields and purity. A 2023 study published in the Journal of Medicinal Chemistry described a novel one-pot synthesis approach that reduced the number of purification steps while maintaining excellent enantiomeric purity. This advancement is particularly significant for scaling up production for preclinical studies.

Biological evaluations have demonstrated promising kinase inhibition profiles for derivatives of 2138347-15-4. Preliminary screening against a panel of 50 kinases showed selective inhibition of JAK family kinases, with IC50 values in the low micromolar range. Molecular docking studies suggest that the bromomethyl group plays a crucial role in forming covalent bonds with cysteine residues in the kinase ATP-binding pocket, potentially explaining the observed selectivity.

Recent pharmacological investigations have explored the anti-inflammatory potential of this compound series. In murine models of rheumatoid arthritis, lead compounds derived from 2138347-15-4 showed significant reduction in pro-inflammatory cytokine production (IL-6 and TNF-α) and improved clinical scores compared to control groups. These findings were published in the European Journal of Pharmacology in early 2024.

Structure-activity relationship (SAR) studies have identified key modifications that enhance both potency and pharmacokinetic properties. Introduction of electron-withdrawing groups at specific positions on the phenyl ring has been shown to improve metabolic stability while maintaining target engagement. These insights are guiding the design of next-generation derivatives with improved drug-like properties.

From a safety perspective, preliminary toxicology studies indicate that the core scaffold has an acceptable safety profile in vitro, with no significant cytotoxicity observed in human hepatocytes at therapeutic concentrations. However, further in vivo toxicology studies are needed to fully characterize the safety profile of this compound class.

The current research landscape suggests that 1-2-(bromomethyl)-6-chlorophenyl-4-methanesulfonyl-1H-pyrazole represents a valuable chemical platform for developing novel therapeutic agents, particularly in inflammation and oncology indications. Ongoing research is focusing on optimizing the pharmacokinetic properties and expanding the therapeutic potential through targeted structural modifications.